8-allyl-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-cyclohexyl-2-oxo-8-prop-2-enylchromene-3-carboxamide
• InChI: InChI=1S/C19H21NO3/c1-2-7-13-8-6-9-14-12-16(19(22)23-17(13)14)18(21)20-15-10-4-3-5-11-15/h2,6,8-9,12,15H,1,3-5,7,10-11H2,(H,20,21)
• InChI Key: GCEFGGRXZIPPGA-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3CCCCC3
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

8-allyl-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide, also known as ALLO-OCM, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of oxochromenes and has been found to exhibit a variety of interesting biochemical and physiological effects.

Scientific Research Applications

8-allyl-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has been found to have a variety of scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been found to have anti-inflammatory properties and could potentially be used to treat inflammatory diseases.

Mechanism of Action

The mechanism of action of 8-allyl-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and inflammation. It has also been found to modulate the activity of certain receptors in the body.
Biochemical and Physiological Effects
This compound has been found to have a variety of interesting biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in cell growth and inflammation. It has also been found to modulate the activity of certain receptors in the body. In addition, it has been found to have antioxidant properties and could potentially be used to treat oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 8-allyl-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. It is also relatively stable and can be stored for long periods of time. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several future directions for research on 8-allyl-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide. One area of research could focus on understanding its mechanism of action in more detail. This could involve studying its effects on specific enzymes and proteins in the body. Another area of research could focus on developing new derivatives of this compound that have improved properties, such as increased potency or selectivity. Finally, research could focus on developing new applications for this compound, such as in the treatment of other diseases beyond cancer and inflammation.
Conclusion
This compound is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has been found to have anti-cancer and anti-inflammatory properties, as well as antioxidant properties. Its mechanism of action is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. While there are some limitations to using this compound in lab experiments, it has several advantages, such as being easy to produce and store. There are also several future directions for research on this compound, including understanding its mechanism of action in more detail and developing new derivatives with improved properties.

Synthesis Methods

The synthesis of 8-allyl-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide involves a series of chemical reactions. The starting material for the synthesis is 2-hydroxyacetophenone, which is reacted with cyclohexylamine to form N-cyclohexyl-2-hydroxyacetophenone. This intermediate is then reacted with allyl bromide in the presence of potassium carbonate to form 8-allyl-N-cyclohexyl-2-hydroxyacetophenone. Finally, this compound is converted to this compound by reacting it with phosgene and ammonia.